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Compound of Interest

Compound Name: Benzyl ethyl ether

Cat. No.: B152003

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of benzyl ethyl
ether as a solvent in organic reactions. Benzyl ethyl ether, a colorless oily liquid with a
characteristic fruity aroma, offers a unique combination of properties that make it a viable
alternative to more common ether solvents in specific synthetic applications.

Properties of Benzyl Ethyl Ether

Benzyl ethyl ether possesses a higher boiling point and lower volatility compared to diethyl
ether and tetrahydrofuran (THF), which can be advantageous for reactions requiring elevated
temperatures and for easier handling. Its physical and chemical properties are summarized in
the table below.

Table 1: Physicochemical Properties of Benzyl Ethyl Ether
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Property Value Reference(s)
Molecular Formula CoH120 [1]

Molecular Weight 136.19 g/mol [1]

Boiling Point 186-189 °C (at 760 mmHg) [2][3]

87-88 °C (at 30 mmHg) [1][4]

Density 0.949 g/cm?3 at 20 °C [2][3]
Refractive Index (n_D2°) 1.4955 [2][3]

N Insoluble in water; miscible
Solubility ) [11[2]
with alcohol and ether.

Flash Point 61.67 °C (143.00 °F) [4]

Vapor Pressure 0.925 mmHg at 25 °C [4]

Applications in Organic Synthesis

Due to its higher boiling point and relative inertness under certain conditions, benzyl ethyl
ether can be a suitable solvent for a variety of organic transformations. While less common
than other ethers, its use has been documented in specific contexts.

Williamson Ether Synthesis

Benzyl ethyl ether can be synthesized via the Williamson ether synthesis, a reaction that itself
often employs an ether as a solvent. This reaction demonstrates the stability of the ether under
basic conditions.

Logical Workflow for Williamson Ether Synthesis of Benzyl Ethyl Ether:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Benzyl ethyl ether | COH120 | CID 10873 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Benzyl Ethyl Ether [drugfuture.com]

e 3. chembk.com [chembk.com]

e 4. benzyl ethyl ether, 539-30-0 [thegoodscentscompany.com]

« To cite this document: BenchChem. [Benzyl Ethyl Ether: Application Notes and Protocols for
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152003#benzyl-ethyl-ether-as-a-solvent-for-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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